Cas no 7666-52-6 (5-chloro-1-methyl-2-phenyl-1H-Imidazole)

• Product Name: 5-chloro-1-methyl-2-phenyl-1H-Imidazole
• CAS No: 7666-52-6
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD02186510
• CID: 982843
• PubChem ID: 82114
• Update Time: 2025-10-14

5-chloro-1-methyl-2-phenyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-2-phenyl-1H-Imidazole
• 5-chloro-1-methyl-2-phenylimidazole
• 1-methyl-2-phenyl-5-chloroimidazole
• 5-Chlor-1-methyl-2-phenylimidazol
• F19612
• 7666-52-6
• MFCD02186510
• NS00037826
• EINECS 231-642-1
• 3R-0842
• DTXSID10227468
• AKOS006276301
• 1,1,2-Ethanetricarboxylicacid,2-(1,1-dimethylethyl)1,1-dimethylester
• SCHEMBL8306426
• FT-0731721
• VRRDPPHOZQOYGA-UHFFFAOYSA-N
• DB-075168
• DTXCID10149959

• MDL： MFCD02186510
• Inchi： 1S/C10H9ClN2/c1-13-9(11)7-12-10(13)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： VRRDPPHOZQOYGA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 192.04500
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.74050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-chloro-1-methyl-2-phenyl-1H-Imidazole

Introduction to 5-chloro-1-methyl-2-phenyl-1H-imidazole (CAS No. 7666-52-6)

5-chloro-1-methyl-2-phenyl-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 7666-52-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazole class, a family of molecules characterized by a five-membered ring containing two nitrogen atoms. The presence of a chloro substituent at the 5-position and a phenyl group at the 2-position, along with a methyl group at the 1-position, imparts unique chemical properties that make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural features of 5-chloro-1-methyl-2-phenyl-1H-imidazole contribute to its reactivity and functionality. The chloro group is electron-withdrawing, which can influence the electronic properties of the molecule, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in medicinal chemistry, where such transformations are often employed to introduce new functional groups or to modify existing ones. Additionally, the phenyl ring provides steric and electronic effects that can modulate the interactions of the molecule with biological targets.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 5-chloro-1-methyl-2-phenyl-1H-imidazole as a building block for drug discovery. Studies have demonstrated that imidazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-chloro-1-methyl-2-phenyl-1H-imidazole may enhance its binding affinity to certain enzymes or receptors, making it an attractive scaffold for developing novel therapeutic agents.

In particular, research has focused on leveraging the electrophilic nature of the chloro-substituted imidazole core for the development of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer and infectious disorders. The ability of 5-chloro-1-methyl-2-phenyl-1H-imidazole to undergo selective functionalization has opened up new avenues for designing molecules that can effectively target specific protease families.

Moreover, the phenyl ring in 5-chloro-1-methyl-2-phenyl-1H-imidazole can be further modified through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce additional functional groups or to connect different molecular fragments. These reactions are widely used in synthetic organic chemistry to construct complex molecules with tailored properties. The versatility of 5-chloro-1-methyl-2-phenyl-1H-imidazole as a precursor in such transformations makes it a valuable tool for chemists working on drug development and material science.

Recent studies have also explored the pharmacokinetic properties of imidazole derivatives, including 5-chloro-1-methyl-2-phenyl-1H-imidazole, to optimize their bioavailability and therapeutic efficacy. Pharmacokinetic studies involve evaluating how a substance is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for developing drugs that are not only effective but also safe and well-tolerated by patients. Computational models have been instrumental in predicting pharmacokinetic parameters, allowing researchers to design molecules with improved pharmacological profiles.

The synthesis of 5-chloro-1-methyl-2-phnnyl-Himidine (CAS No: 7666 52 6) typically involves multi-step organic reactions starting from readily available precursors. The chlorination step is critical and often requires careful control of reaction conditions to ensure high yield and selectivity. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving overall sustainability.

From a biological perspective, imidazole derivatives like 5-chloro-lmthl-lphenyI-lmmdazoIe (CAS No: 7666 52 6) have shown promise in modulating immune responses. Imidazoles are known to interact with various immune receptors, including histamine receptors (H1-H4), which play roles in allergic reactions and inflammation. By targeting these receptors, imidazole-based compounds may offer new therapeutic strategies for managing immune-related disorders.

The role of 5-chloro-lmthl-lphenyI-lmmdazoIe (CAS No: 7666 52 6) in material science is also emerging as an area of interest. Its unique electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Researchers are exploring how modifications to its structure can enhance its performance in these applications.

In conclusion,5-chloro-lmthl-lphenyI-lmmdazoIe (CAS No: 7666 52 6) represents a fascinating compound with diverse applications across pharmaceuticals，chemical synthesis，and materials science。 Its structural versatility，combined with its reactivity，makes it an invaluable tool for researchers seeking to develop novel therapeutics，advanced materials，and innovative chemical processes。 As our understanding of its properties continues to grow，so too will its potential contributions to science and technology.